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Compound of Interest

Compound Name: Haloperidol Lactate

Cat. No.: B1257113

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
induction and assessment of catalepsy in mice using haloperidol lactate. This model is a well-
established preclinical tool for studying the extrapyramidal side effects of antipsychotic drugs
and for screening potential therapeutic agents for Parkinson's disease and other motor
disorders.[1][2][3]

Introduction

Haloperidol, a typical antipsychotic, primarily functions by blocking dopamine D2 receptors in
the brain.[4] This antagonism disrupts normal dopaminergic neurotransmission, leading to a
state of catalepsy, characterized by immobility and a failure to correct externally imposed
postures.[5][6] The haloperidol-induced catalepsy model in mice is a robust and reproducible
method to investigate the mechanisms of motor side effects and to evaluate the efficacy of
novel therapeutic compounds.[2][3]

Data Presentation

The following tables summarize the key quantitative data for inducing catalepsy in mice with
haloperidol.

Table 1: Haloperidol Lactate Dosage and Administration
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Parameter Details Reference

Drug Haloperidol Lactate 41071
Available as a sterile

Formulation parenteral solution (e.g., 5 [4107]
mg/mL)

o ) Intraperitoneal (i.p.) injection is

Route of Administration [819]

most common.
) Physiological saline (0.9%

Vehicle [10]
NacCl)

Effective Dose Range 0.1 mg/kg to 2 mg/kg [6][8][11][12]

Volume of Injection Typically 10 mL/kg body weight -

Table 2: Time Course of Haloperidol-Induced Catalepsy

Time Point Post-Injection Expected Effect Reference

15 - 30 minutes Onset of cataleptic behavior [6][8][10]

30 - 120 minutes Peak cataleptic effect [61181[11]

> 120 minutes

Gradual decline in cataleptic

behavior

[6]i8]

Table 3: Catalepsy Assessment Parameters (Bar Test)
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L. Typical
Parameter Description . Reference
Values/Units

) Diameter: 0.2 - 0.7
Apparatus Horizontal bar ] [2][8][13][14]
cm; Height: 3- 6.5 cm

Latency to remove

Measurement both forepaws from Seconds (s) [8][13]
the bar
i Maximum duration of
Cut-off Time 180 - 300 seconds [2][8]

the test

) Typically 3 trials per
Number of Trials ) ) . - [13]
animal per time point

Experimental Protocols
Materials

» Haloperidol lactate solution (e.g., 5 mg/mL)
» Sterile physiological saline (0.9% NacCl)

e Male Swiss mice (or other appropriate strain)
o Standard laboratory animal caging

e 1 mL syringes with 25-27 gauge needles

o Catalepsy bar test apparatus

e Stopwatch or automated timer

Haloperidol Solution Preparation

» Dilute the stock haloperidol lactate solution with sterile physiological saline to achieve the
desired final concentration for injection. For example, to prepare a 0.1 mg/mL solution from a
5 mg/mL stock, dilute 100 pL of the stock solution with 4.9 mL of saline.
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Prepare fresh solutions on the day of the experiment.

Animal Handling and Drug Administration

Allow mice to acclimate to the laboratory environment for at least one week before the
experiment.

House mice in a temperature and humidity-controlled environment with a 12-hour light/dark
cycle and ad libitum access to food and water.

On the day of the experiment, weigh each mouse to determine the correct injection volume.

Administer the prepared haloperidol solution or vehicle (saline) via intraperitoneal (i.p.)
injection.

Catalepsy Assessment (Bar Test)

At predetermined time points after injection (e.g., 30, 60, 90, and 120 minutes), assess the
mice for catalepsy using the bar test.[8]

Gently place the mouse's forepaws on the horizontal bar.[13]
Start the stopwatch immediately.

Measure the time it takes for the mouse to remove both of its forepaws from the bar. This is
the catalepsy latency.[8]

If the mouse remains on the bar for the maximum cut-off time (e.g., 180 or 300 seconds),
record the cut-off time as the latency.[2][8]

The test is considered complete when the mouse places both forepaws on the floor or climbs
onto the bar.[8]

Perform three trials for each mouse at each time point, with a brief interval between trials.
The average latency of the three trials is used for analysis.[13]

Visualizations
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Signaling Pathway of Haloperidol-Induced Catalepsy
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Caption: Signaling pathway of haloperidol-induced catalepsy.

Experimental Workflow for Catalepsy Induction and
Assessment
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Caption: Experimental workflow for inducing and assessing catalepsy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1257113?utm_src=pdf-body-img
https://www.benchchem.com/product/b1257113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Induction of catalepsy in mice | PPTX [slideshare.net]
2. meliordiscovery.com [meliordiscovery.com]

3. Haloperidol-induced catalepsy as an animal model for parkinsonism: A systematic review
of experimental studies - PubMed [pubmed.ncbi.nim.nih.gov]

4. Haloperidol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. Haloperidol-induced catalepsy is mediated by postsynaptic dopamine receptors - PubMed
[pubmed.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]
7. Haloperidol Lactate Injection: Package Insert / Prescribing Info [drugs.com]

8. Haloperidol-Induced Catalepsy and Its Correlations with Acetylcholinesterase Activity in
Different Brain Structures of Mice - PMC [pmc.ncbi.nim.nih.gov]

9. youtube.com [youtube.com]

10. Frontiers | Effects of Immediate Aversive Stimulation on Haloperidol-Induced Catalepsy
in Rats [frontiersin.org]

11. mdpi.com [mdpi.com]

12. frontiersin.org [frontiersin.org]

13. Catalepsy test (Bar test) [protocols.io]

14. maze.conductscience.com [maze.conductscience.com]

To cite this document: BenchChem. [Application Notes and Protocols for Inducing Catalepsy
in Mice with Haloperidol Lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257113#using-haloperidol-lactate-to-induce-
catalepsy-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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